Cas no 16978-11-3 (Cyclobutaneacetic acid,3-acetyl-2,2-dimethyl-, methyl ester)

Cyclobutaneacetic acid,3-acetyl-2,2-dimethyl-, methyl ester structure
16978-11-3 structure
Product Name:Cyclobutaneacetic acid,3-acetyl-2,2-dimethyl-, methyl ester
CAS No:16978-11-3
MF:C11H18O3
MW:198.258823871613
CID:191683
PubChem ID:86494
Update Time:2025-04-19

Cyclobutaneacetic acid,3-acetyl-2,2-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclobutaneacetic acid,3-acetyl-2,2-dimethyl-, methyl ester
    • methyl 2-(3-acetyl-2,2-dimethylcyclobutyl)acetate
    • methyl 3-acetyl-2,2-dimethylcyclobutaneacetate
    • (+/-)-methyl cis-pinonate
    • (+-)-(2.2-Dimethyl-3c-acetyl-cyclobutyl-(r))-essigsaeure-methylester
    • (+-)-(3c-acetyl-2,2-dimethyl-cyclobut-r-yl)-acetic acid methyl ester
    • (+-)-(3c-Acetyl-2,2-dimethyl-cyclobut-r-yl)-essigsaeure-methylester
    • (+-)-cis-Pinonsaeure-methylester
    • AC1L3BO5
    • AC1Q5ZTV
    • AGN-PC-00925A
    • EINECS 241-055-2
    • Methyl pinonate
    • methyl(3-acetyl-2,2-dimethylcyclobutyl)acetate
    • NSC96756
    • pinonic acid methyl ester
    • SureCN2818518
    • 3-Acetyl-2,2-dimethylcyclobutane-1-acetic acid methyl ester
    • DTXSID90937679
    • Cyclobutaneacetic acid, 3-acetyl-2,2-dimethyl-, methyl ester
    • NSC-96756
    • methyl (3-acetyl-2,2-dimethylcyclobutyl)acetate
    • NS00054138
    • Cyclobutaneacetic acid,2-dimethyl-, methyl ester
    • 16978-11-3
    • SCHEMBL2818518
    • NSC 96756
    • Inchi: 1S/C11H18O3/c1-7(12)9-5-8(11(9,2)3)6-10(13)14-4/h8-9H,5-6H2,1-4H3
    • InChI Key: DVAHCHCZPNEYNF-UHFFFAOYSA-N
    • SMILES: O=C(C)C1CC(CC(=O)OC)C1(C)C

Computed Properties

  • Exact Mass: 198.12564
  • Monoisotopic Mass: 198.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1
  • Boiling Point: 248.9°Cat760mmHg
  • Flash Point: 101.3°C
  • Refractive Index: 1.444
  • PSA: 43.37
  • LogP: 1.80080
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